An In-Depth Technical Guide to the Core Properties of 2H-1,4-Benzoxazine-2,3(4H)-dione
An In-Depth Technical Guide to the Core Properties of 2H-1,4-Benzoxazine-2,3(4H)-dione
For Researchers, Scientists, and Drug Development Professionals
Introduction
2H-1,4-Benzoxazine-2,3(4H)-dione is a heterocyclic aromatic compound featuring a benzene ring fused to an oxazine ring with two carbonyl groups at the 2 and 3 positions. This core structure is a subject of interest in medicinal chemistry due to the diverse biological activities exhibited by the broader class of benzoxazinones. This technical guide provides a comprehensive overview of the fundamental properties of 2H-1,4-Benzoxazine-2,3(4H)-dione, including its synthesis, physicochemical characteristics, and a review of the biological activities of structurally related compounds, offering insights into its potential applications in drug discovery and development.
Chemical and Physical Properties
2H-1,4-Benzoxazine-2,3(4H)-dione is a white to off-white solid. Its fundamental properties are summarized in the table below. While specific experimental data for the parent compound is limited in publicly available literature, data for structurally similar analogues provides valuable reference points.
| Property | Value | Reference |
| Molecular Formula | C₈H₅NO₃ | [1] |
| Molecular Weight | 163.13 g/mol | [1] |
| CAS Number | 3597-63-5 | [1] |
| Appearance | White to off-white solid | [1] |
| Melting Point | Data for similar benzoxazine-dione analogues range from 227-232 °C. | [1] |
| Solubility | Limited solubility in water; soluble in chloroform, dichloromethane, and dimethyl sulfoxide (DMSO). | [1] |
| Acid-Base Properties | Exhibits weak acidic character due to the N-H group, which can be deprotonated under basic conditions. | [1] |
Synthesis
The synthesis of the 2H-1,4-benzoxazine-2,3(4H)-dione core is typically achieved through the condensation of an o-aminophenol with an appropriate C2-building block, such as diethyl oxalate or oxalyl chloride. The following section provides a detailed experimental protocol for a general synthesis approach.
Experimental Protocol: Synthesis from o-Aminophenol and Diethyl Oxalate
This procedure outlines the synthesis of the 2H-1,4-benzoxazine-2,3(4H)-dione scaffold via a two-step process involving an initial acylation followed by an intramolecular cyclization.
Materials:
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o-Aminophenol
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Diethyl oxalate
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Ethanol (absolute)
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Sodium ethoxide
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Hydrochloric acid (for acidification)
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Drying agent (e.g., anhydrous sodium sulfate)
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Solvents for purification (e.g., ethyl acetate, hexane)
Procedure:
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Step 1: Formation of the Oxamic Ester Intermediate.
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve o-aminophenol (1.0 equivalent) in absolute ethanol.
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To this solution, add sodium ethoxide (1.0 equivalent) and stir until the salt of o-aminophenol is formed.
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Slowly add diethyl oxalate (1.1 equivalents) to the reaction mixture.
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Heat the mixture to reflux and maintain this temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.
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Dissolve the residue in water and acidify with dilute hydrochloric acid to precipitate the N-(2-hydroxyphenyl)oxamic acid ethyl ester intermediate.
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Filter the precipitate, wash with cold water, and dry under vacuum.
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Step 2: Intramolecular Cyclization.
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Place the dried N-(2-hydroxyphenyl)oxamic acid ethyl ester in a suitable high-boiling point solvent (e.g., diphenyl ether).
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Heat the mixture to a high temperature (typically 180-250 °C) to induce intramolecular cyclization with the elimination of ethanol.
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Monitor the reaction by TLC until the starting material is consumed.
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Cool the reaction mixture and add a non-polar solvent like hexane to precipitate the crude 2H-1,4-Benzoxazine-2,3(4H)-dione.
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Filter the solid and purify by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane).
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Characterization: The final product should be characterized by standard analytical techniques:
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¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure.
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FTIR Spectroscopy: To identify the characteristic functional groups (e.g., C=O, N-H, C-O-C).
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Mass Spectrometry: To determine the molecular weight and fragmentation pattern.
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Melting Point Analysis: To assess the purity of the compound.
Synthesis of 2H-1,4-Benzoxazine-2,3(4H)-dione.
Spectroscopic Data (Predicted and Analog-Based)
| Technique | Expected Characteristics |
| ¹H NMR | Aromatic protons (4H) in the range of δ 7.0-8.0 ppm. A broad singlet for the N-H proton, which may be exchangeable with D₂O. |
| ¹³C NMR | Signals for two distinct carbonyl carbons (C=O) in the range of δ 150-170 ppm. Four signals for the aromatic carbons. |
| FTIR (cm⁻¹) | Carbonyl (C=O) stretching vibrations around 1750-1680 cm⁻¹ (likely two distinct bands for the ketone and lactone/amide carbonyls). N-H stretching vibration around 3300-3100 cm⁻¹. C-O-C stretching vibrations around 1250-1050 cm⁻¹. |
| Mass Spec (m/z) | Molecular ion peak [M]⁺ at approximately 163. Key fragmentation patterns may involve the loss of CO and other small molecules. |
Biological Activities of Related Benzoxazinones
While specific biological data for 2H-1,4-Benzoxazine-2,3(4H)-dione is sparse, the broader class of benzoxazinones and specifically derivatives of the closely related 2H-1,4-Benzoxazin-3(4H)-one have demonstrated a wide range of pharmacological activities. This suggests the potential of the 2,3-dione scaffold as a pharmacophore.
Anticancer Activity
Numerous derivatives of 2H-1,4-benzoxazin-3(4H)-one have been synthesized and evaluated for their anticancer properties. For instance, derivatives linked to 1,2,3-triazoles have shown potent activity against human cancer cell lines, including lung (A549), liver (Huh7), breast (MCF-7), colon (HCT-116), and ovarian (SKOV3) cancer cells.[2][3] Some of these compounds were found to induce apoptosis and increase levels of reactive oxygen species (ROS), suggesting a mechanism involving the induction of oxidative stress and DNA damage in cancer cells.[2]
Anti-inflammatory Activity
Certain derivatives of 2H-1,4-benzoxazin-3(4H)-one have been investigated for their anti-inflammatory effects. Studies have shown that these compounds can significantly activate the Nrf2-HO-1 signaling pathway, which plays a crucial role in the cellular response to oxidative stress and inflammation.[4] By activating this pathway, these derivatives can reduce the production of pro-inflammatory mediators.[4]
Nrf2 signaling pathway modulation by benzoxazinone derivatives.
Antimicrobial Activity
Derivatives of 4-hydroxy-2H-1,4-benzoxazin-3(4H)-ones have been synthesized and evaluated for their antimicrobial properties against various pathogens, including Staphylococcus aureus, Escherichia coli, and Candida albicans.[5][6] Some of these compounds exhibited significant antifungal activity.[5]
Conclusion
2H-1,4-Benzoxazine-2,3(4H)-dione represents a valuable heterocyclic scaffold with potential for the development of novel therapeutic agents. While data on the parent compound is limited, the diverse and potent biological activities of its structural analogs, particularly in the areas of oncology and inflammation, underscore the promise of this chemical class. Further research into the synthesis of a broader range of derivatives and comprehensive biological screening is warranted to fully elucidate the therapeutic potential of the 2H-1,4-benzoxazine-2,3(4H)-dione core. The provided synthetic protocols and mechanistic insights serve as a foundation for researchers to explore this promising area of medicinal chemistry.
References
- 1. Buy 2H-1,4-Benzoxazine-2,3(4H)-dione | 3597-63-5 [smolecule.com]
- 2. Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b][1,4]oxazin-3(4H)-one Linked 1,2,3-Triazoles in Human Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b][1,4]oxazin-3(4H)-one Linked 1,2,3-Triazoles in Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Synthesis and antimicrobial activity of some new 4-hydroxy-2H- 1,4-benzoxazin-3(4H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
